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Compound of Interest

Compound Name: 5-Bromo-2-phenyloxazole

Cat. No.: B1271533

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 5-
Bromo-2-phenyloxazole, a chemical intermediate used in laboratory and manufacturing
settings. The information is compiled from various safety data sheets to ensure a thorough
understanding of its potential hazards and the necessary measures to mitigate risks.
Adherence to these guidelines is crucial for maintaining a safe working environment.

Hazard Identification and Classification

5-Bromo-2-phenyloxazole is classified as a hazardous substance. The following table
summarizes its GHS (Globally Harmonized System of Classification and Labelling of
Chemicals) classification.

Table 1: GHS Classification
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[1]

Acute Toxicity, Oral 4
[21[3]

) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation 2 3]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[1][3]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[2][3]
Specific target organ toxicity, 3 H335: May cause respiratory
single exposure irritation.[1][3]

Signal Word: Warning[1][2]

Physical and Chemical Properties

Understanding the physical and chemical properties of 5-Bromo-2-phenyloxazole is essential
for its safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C9H6BrNOI[4]

Molecular Weight 224.05 g/mol [2]

Appearance Solid

CAS Number 92629-11-3[2][4]

Solubility Very s-IightIy soluble (0.11 g/L at 25°C)
(Predicted)[4]

Storage Temperature 2-8°C, inert atmosphere[2]
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Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
paramount to minimizing exposure and ensuring safety.

Engineering Controls

¢ Ventilation: Use only outdoors or in a well-ventilated area.[1] Local exhaust ventilation is
recommended to control airborne concentrations.

Personal Protective Equipment

Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Safety goggles with side-shields or face shield.

[1]

Eye/Face Protection

) ) Protective gloves (e.g., nitrile rubber),
Skin Protection

impervious clothing.[1]

) ) A suitable respirator should be worn if ventilation
Respiratory Protection

is inadequate.[1]

General Hygiene Practices
e Wash hands thoroughly after handling.[1]

» Do not eat, drink, or smoke when using this product.[1]

» Take off contaminated clothing and wash it before reuse.[1]
First Aid Measures

In case of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Measures
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Exposure Route First Aid Instructions

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you

feel unwell.[1]

Inhalation

Wash with plenty of soap and water. If skin

_ irritation occurs, get medical advice/attention.
Skin Contact _ _ _
Take off contaminated clothing and wash it

before reuse.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

) Rinse mouth. Do NOT induce vomiting. Call a
Ingestion -
physician.[1]

Storage and Disposal
Storage

» Store in a cool, well-ventilated area in a tightly sealed container.[1]
» Keep away from direct sunlight and sources of ignition.[1]

« Recommended storage temperature is at room temperature for short periods (<2 weeks) and
refrigerated (2-8°C) for long-term storage.[1][2]

e Store locked up.[1]

Disposal

o Dispose of contents/container in accordance with local, regional, national, and international
regulations.[1]

e Do not allow the product to enter drains or watercourses.[1]
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Experimental Protocols Framework

Detailed experimental protocols for toxicity studies of 5-Bromo-2-phenyloxazole are not
publicly available. However, a general workflow for assessing the safety of a new chemical
entity would typically involve the following stages.
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Preclinical Safety Assessment
In vitro Toxicity Screening
(e.g., Ames test, cell viability assays)
Acute Toxicity Studies
(Oral, Dermal, Inhalation)
(Repeated Dose Toxicity Studies)

Genotoxicity Studies

:

Safety Pharmacology

IND Submission

Clinical Trials

Phase |
(Human Safety)
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(Efficacy and Side Effects)

:

Phase Il
(Long-term Efficacy and Safety)
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Caption: Generalized workflow for chemical safety assessment.
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Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 5-Bromo-2-
phenyloxazole in a laboratory setting.
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Caption: Workflow for safe laboratory handling of chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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